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Compound of Interest

Compound Name: 3-Octenal

{ Get Quote

Cat. No.: B12686514

An In-depth Technical Guide to 3-Octenal

This technical guide provides a comprehensive overview of 3-Octenal, a reactive aldehyde of
significant interest to researchers in the fields of chemistry, biology, and drug development. This
document details its chemical and physical properties, provides a potential synthetic route, and
explores its biological significance as a product of lipid peroxidation, including a plausible role
in the Nrf2 signaling pathway.

Core Chemical Data

3-Octenal is an unsaturated aldehyde with the molecular formula C8H140.[1] It exists as two

geometric isomers, (E)-3-Octenal and (Z)-3-Octenal, each with a distinct CAS number.

Identifier Value Reference
Molecular Formula C8H140 [1]
Molecular Weight 126.20 g/mol [1]

CAS Number ((E)-isomer) 76595-71-6 [1]

CAS Number ((Z)-isomer) 78693-34-2

IUPAC Name ((E)-isomer)

(E)-oct-3-enal

[1]

IUPAC Name ((Z)-isomer)

(2)-oct-3-enal

Synonyms

trans-3-Octenal

[1]
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Physicochemical Properties

A summary of the key physicochemical properties of 3-Octenal is presented below. These
values are critical for understanding its behavior in various experimental settings.

Property Value Reference
XlogP 2.2 [1]
Monoisotopic Mass 126.104465066 Da [1]

Synthesis Protocol

While a specific, detailed published protocol for the synthesis of 3-Octenal is not readily
available, a plausible and widely used method for the formation of a,3-unsaturated aldehydes is
the Wittig reaction. This approach involves the reaction of a phosphorus ylide with an aldehyde
or ketone.

Proposed Synthesis of (E)-3-Octenal via Wittig Reaction

This protocol outlines a general procedure for the synthesis of (E)-3-Octenal based on the
principles of the Wittig reaction.

Materials:

1-Hexanal

o (Triphenylphosphoranylidene)acetaldehyde
e Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))
 Inert gas (e.g., Argon or Nitrogen)

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

e Magnetic stirrer and heating mantle
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» Reagents for workup and purification (e.g., water, brine, drying agent like anhydrous
magnesium sulfate, silica gel for column chromatography, and appropriate solvents for
elution).

Procedure:

e Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic
stir bar, a condenser, and a dropping funnel under an inert atmosphere.

 Ylide Preparation (if not commercially available): The phosphorus ylide,
(triphenylphosphoranylidene)acetaldehyde, can be prepared by reacting triphenylphosphine
with a suitable haloacetaldehyde followed by deprotonation with a strong base.

o Reaction: Dissolve (triphenylphosphoranylidene)acetaldehyde in the anhydrous solvent in
the reaction flask. To this solution, add 1-hexanal dropwise from the dropping funnel with
continuous stirring at room temperature. The reaction is typically exothermic.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) to observe the consumption of the starting materials and the
formation of the product.

o Workup: Once the reaction is complete, the solvent is removed under reduced pressure. The
residue is then redissolved in a suitable organic solvent and washed with water and brine to
remove any water-soluble byproducts.

« Purification: The organic layer is dried over an anhydrous drying agent, filtered, and the
solvent is evaporated. The crude product is then purified by silica gel column
chromatography to isolate the (E)-3-Octenal.

Expected Outcome: The Wittig reaction with unstabilized or semi-stabilized ylides tends to
favor the formation of the (Z)-isomer, while stabilized ylides often yield the (E)-isomer. The
stereochemical outcome can be influenced by the reaction conditions.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12686514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

m\
e
(Triphenylphosphoranylidene)acetaldehyde Triphenylphosphine oxide

Click to download full resolution via product page

Proposed synthesis of 3-Octenal via the Wittig reaction.

Biological Significance and Signaling Pathways

3-Octenal is a known product of lipid peroxidation, a process where oxidants like free radicals
attack lipids, particularly polyunsaturated fatty acids.[2] This process is implicated in cellular

damage and is a hallmark of oxidative stress.

Lipid Peroxidation and Aldehyde Formation

The overall process of lipid peroxidation involves three main stages: initiation, propagation, and
termination.[2] During the propagation phase, lipid peroxy radicals are formed, which can then
decompose to form a variety of reactive aldehydes, including a,B-unsaturated aldehydes like 3-

Octenal.[3]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12686514?utm_src=pdf-body-img
https://www.benchchem.com/product/b12686514?utm_src=pdf-body
https://www.benchchem.com/product/b12686514?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066722/
https://www.benchchem.com/product/b12686514?utm_src=pdf-body
https://www.benchchem.com/product/b12686514?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Lipid Peroxidation Cascade

Reactive Oxygen Species

Polyunsaturated Fatty Acids

Lipid Radical

Propagation

E_ipid Peroxy RadicaD

E_ipid Hydroperoxida

ecomposition

a,B-Unsaturated Aldehydes
(e.g., 3-Octenal)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

3-Octenal

Cytoplasm

E(eapl—Ner Complea

Dissociation Basal State
o Ubiquitination &
Keap1 (modified) Nri2 Proteasomal Degradation
Translocation
Nucleus
Nrf2

(¢

ntioxidant Respons
Element (ARE)

)

Expression of
Antioxidant Genes

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Cell Culture & Treatment
with 3-Octenal

Nuclear/Cytoplasmic
Fractionation

Protein Quantification

SDS-PAGE

(Western Blot TransfeD

Immunoblotting with
Primary & Secondary Antibodies

[Chemiluminescent Detectior)

Data Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12686514?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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